Cas no 152175-74-1 (Benzo[a]naphthacene-2-carboxylicacid, 8,13-dihydro-1,7,9,11-tetrahydroxy-8,13-dioxo-3-pentyl-)

• Product Name: Benzo[a]naphthacene-2-carboxylicacid, 8,13-dihydro-1,7,9,11-tetrahydroxy-8,13-dioxo-3-pentyl-
• CAS No: 152175-74-1
• Molecular Formula: C₂₈H₂₂O₈
• Molecular Weight: 486.46948
• CID: 184642
• PubChem ID: 198787

Benzo[a]naphthacene-2-carboxylicacid, 8,13-dihydro-1,7,9,11-tetrahydroxy-8,13-dioxo-3-pentyl- Properties

Names and Identifiers

• Benzo[a]naphthacene-2-carboxylicacid, 8,13-dihydro-1,7,9,11-tetrahydroxy-8,13-dioxo-3-pentyl-
• 1,7,9,11-tetrahydroxy-8,13-dioxo-3-pentylbenzo[a]tetracene-2-carboxylic acid
• 1,7,9,11-tetrahydroxy-8,13-dioxo-3-pentyl-8,13-dihydrobenzo[a]tetracene-2-carboxylic acid
• 8,13-Dihydro-1,7,9,11-tetrahydroxy-8,13-dioxo-3-pentylbenzo(a)naphthacene-2-carboxylic acid
• Benzo(a)naphthacene-2-carboxylic acid, 8,13-dihydro-1,7,9,11-tetrahydroxy-8,13-dioxo-3-pentyl-
• Benzo(a)naphthacene-2-carboxylic acid, 8,13-dihydro-8,13-dioxo-3-pentyl-1,7,9,11-tetrahydroxy-
• Bequinostatin C
• DTXSID70164966
• 152175-74-1
• CHEBI:202050

• InChIKey： NJGDHHRUAFIFFQ-UHFFFAOYSA-N
• Inchi： InChI=1S/C28H22O8/c1-2-3-4-5-12-8-13-6-7-15-16(20(13)26(33)21(12)28(35)36)11-18-23(25(15)32)27(34)22-17(24(18)31)9-14(29)10-19(22)30/h6-11,29-30,32-33H,2-5H2,1H3,(H,35,36)
• SMILES： OC1C2=C3C(=CC=C2C=C(CCCCC)C=1C(O)=O)C(O)=C1C(C(=O)C2C(C1=O)=C(O)C=C(O)C=2)=C3

Computed Properties

• Exact Mass: 486.131
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 5
• Monoisotopic Mass: 486.131
• Heavy Atom Count: 36
• Complexity: 874
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 7
• Topological Polar Surface Area: 152Ų

Experimental Properties

• Refractive Index: 1.777
• Boiling Point: 794.4°Cat760mmHg
• Flash Point: 448.1°C
• Density: 1.54

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthacenes Tetracenequinones